Cas no 99849-25-9 (5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 99849-25-9
• MF: C₉H₈ClN₅O
• MW: 237.645719528198
• MDL: MFCD09028391
• CID: 3155215
• PubChem ID: 16419279
• Update Time: 2025-06-12

5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS004914465
• 99849-25-9
• EN300-238253
• 5-amino-1-(3-chlorophenyl)triazole-4-carboxamide
• BS-4462
• BBL004520
• CS-0299945
• F2147-0367
• STK787534
• CCG-126945

• MDL： MFCD09028391
• Inchi： 1S/C9H8ClN5O/c10-5-2-1-3-6(4-5)15-8(11)7(9(12)16)13-14-15/h1-4H,11H2,(H2,12,16)
• InChI Key： GDRTUORHDHIUAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C(N)=O)N=N1)N

Computed Properties

• Exact Mass: 237.0417376Da
• Monoisotopic Mass: 237.0417376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.8Ų

Additional information on 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 99849-25-9)

5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide, with the CAS number 99849-25-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and structural versatility. The unique combination of the amino group, the chlorophenyl substituent, and the triazole ring system endows this compound with a range of interesting properties that make it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical structure of 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a central 1,2,3-triazole ring, which is a five-membered heterocyclic compound with three nitrogen atoms. The presence of the amino group at the 5-position and the chlorophenyl substituent at the 1-position imparts specific chemical and biological properties to the molecule. The carboxamide group at the 4-position further enhances its reactivity and solubility, making it suitable for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide in several areas of medicinal chemistry. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases and proteases, which are key targets in cancer therapy and antiviral treatments. The ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for drug development.

In addition to its enzymatic inhibition properties, 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic option for managing inflammatory conditions.

The pharmacokinetic properties of 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide have also been extensively studied. Its high solubility and stability in physiological conditions make it suitable for oral administration. Furthermore, its ability to cross the blood-brain barrier (BBB) has been explored for its potential use in treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The BBB is a significant barrier to drug delivery in the brain, and compounds that can effectively cross this barrier are highly sought after in neuropharmacology.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic settings. Preliminary results have shown promising outcomes in terms of both safety profiles and therapeutic benefits. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical practice.

In conclusion, 5-Amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 99849-25-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in various disease areas.